molecular formula C7H7NO2S B077337 N-Sulfinyl-p-anisidine CAS No. 13165-69-0

N-Sulfinyl-p-anisidine

Cat. No. B077337
CAS RN: 13165-69-0
M. Wt: 169.2 g/mol
InChI Key: HFPOUXUCWPUERC-UHFFFAOYSA-N
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Description

N-Sulfinyl-p-anisidine is an organosulfur compound . It is a derivative of p-Anisidine, which is an organic compound with the formula CH3OC6H4NH2 . The molecular formula of N-Sulfinyl-p-anisidine is C7H7NO2S .


Synthesis Analysis

N-Sulfinyl-p-anisidine can be synthesized through various methods. One method involves the oxidative coupling of thiols and amines, two readily available low-cost commodity chemicals . Another method involves the reaction of aldehydes with primary sulfonamides under solvent- and catalyst-free conditions . N-methyl-p-anisidine can also be synthesized by N-alkylation of p‑anisidine by methanol in the gas phase at a temperature of 180–260°C and an atmospheric pressure in the presence of copper-containing catalysts .


Molecular Structure Analysis

The molecular structure of N-Sulfinyl-p-anisidine consists of a sulfinyl group (RNSO) where R represents an organic substituent . The molecular formula is C7H7NO2S and it has an average mass of 169.201 Da .


Chemical Reactions Analysis

N-Sulfinyl-p-anisidine, like other sulfinylamines, can undergo [2+2] cycloaddition to ketenes . It can also participate in the formation of N-sulfamoyl imines through the reaction of aldehydes with primary sulfonamides .

Scientific Research Applications

Use as Feed Additives in Animal Husbandry

  • Application : Certain aromatic ethers, including anisole derivatives, are used as feed additives for all animal species. These compounds are considered safe for all animal species at the proposed use level of 1 mg/kg complete feed .
  • Method : The compounds are mixed into the animal feed at the specified concentration .
  • Results : No residues of safety concern derived from the aromatic ethers and anisole derivatives are expected in animal tissues or products .

Synthesis of N-arylbenzene-1,2-diamines or 1-arylbenzimidazoles

  • Application : The photoreaction of 4-methoxyazobenzenes can afford 1-aryl-1H-benzimidazoles or N-arylbenzene-1,2-diamines .
  • Method : The irradiation of 4-methoxyazobenzenes in DMF containing 0.5 M hydrochloric acid provided N2-aryl-4-methoxybenzene-1,2-diamines as the major product .
  • Results : This method provides a simple preparation procedure and the good stability of symmetrical azobenzenes as starting materials .

Safety And Hazards

The safety data sheet for p-Anisidine indicates that it may cause cancer and damage to organs through prolonged or repeated exposure. It is fatal if swallowed, in contact with skin, or if inhaled .

properties

IUPAC Name

1-methoxy-4-(sulfinylamino)benzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7NO2S/c1-10-7-4-2-6(3-5-7)8-11-9/h2-5H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HFPOUXUCWPUERC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)N=S=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7NO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00927309
Record name 1-Methoxy-4-[(oxo-lambda~4~-sulfanylidene)amino]benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00927309
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

169.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-Sulfinyl-p-anisidine

CAS RN

13165-69-0
Record name N-Sulfinyl-p-anisidine
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=75115
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 1-Methoxy-4-[(oxo-lambda~4~-sulfanylidene)amino]benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00927309
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
1
Citations
HR Musser - 1970 - scholarsmine.mst.edu
… the excess thionyl chloride and benzene were then distilled off and the residue vacuum distilled to give 138.6 g (82%) of N-sulfinyl-panisidine (lb). bp 114-115 (3.3mm) [lit.2 940 (2mm)]. …
Number of citations: 4 scholarsmine.mst.edu

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